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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Neogrifolin is a naturally occurring farnesylphenol derivative that has garnered significant
interest within the scientific community for its potential therapeutic properties. Isolated from
various fungi, particularly of the Albatrellus genus, this compound has demonstrated promising
anti-cancer activities. This technical guide provides a comprehensive overview of the
spectroscopic data of Neogrifolin, focusing on Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) data, alongside detailed experimental protocols and an exploration of its
known signaling pathways.

Spectroscopic Data of Neogrifolin

The structural elucidation of Neogrifolin has been primarily achieved through the application of
modern spectroscopic techniques. The following sections present the key NMR and MS data in
a structured format for ease of reference and comparison.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry has been instrumental in determining the molecular formula
and mass of Neogrifolin.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b162079?utm_src=pdf-interest
https://www.benchchem.com/product/b162079?utm_src=pdf-body
https://www.benchchem.com/product/b162079?utm_src=pdf-body
https://www.benchchem.com/product/b162079?utm_src=pdf-body
https://www.benchchem.com/product/b162079?utm_src=pdf-body
https://www.benchchem.com/product/b162079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

lon Observed m/z Reference

[M+H]* 329.3 [1]

Table 1: Mass Spectrometry

data for Neogrifolin.

Nuclear Magnetic Resonance (NMR) Data

1H and 13C NMR spectroscopy have been pivotal in defining the precise chemical structure of
Neogrifolin. The chemical shifts are reported in parts per million (ppm) relative to a standard

reference.

IH NMR Spectral Data (300 MHz, CDCls)
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Atom No. Chemical Shift Multiplicity J (Hz)
(ppm)

2 6.17 S

6 6.10 S

7 2.09 S

1 3.14 d 6.9
2' 5.25 t 6.9
4 2.04 m

5' 2.08 m

6' 5.10 t 6.9
8' 2.04 m

9' 2.08 m

10 5.10 t 6.9
12 1.59 S

13 1.67 S

14 1.60 S

15' 1.76 S

Table 2: *H NMR
chemical shifts of

Neogrifolin.[1]

13C NMR Spectral Data (75 MHz, CDCls)
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Atom No. Chemical Shift (ppm)
1 154.2
2 109.9
3 152.0
4 117.8
5 137.9
6 107.5
7 21.3
1 28.5
2 122.9
3 135.8
4' 39.8
5' 26.6
6' 124.2
7 131.3
8' 39.7
9 26.8
10 124.4
11 131.3
12 25.7
13 17.7
14 16.1
15' 16.0

Table 3: 13C NMR chemical shifts of Neogrifolin.
[1]
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Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental
procedures. The following protocols are based on methodologies cited in the literature for the
isolation and characterization of Neogrifolin.

Isolation of Neogrifolin

o Extraction: Fruiting bodies of Albatrellus flettii were sequentially extracted with 80% ethanol.
The resulting extract was then subjected to a liquid-liquid extraction with chloroform and
water (1:1).[1]

o Chromatography: The chloroform extract was concentrated and fractionated using Sephadex
LH-20 column chromatography.[1]

 Purification: Fractions containing Neogrifolin were further purified by semi-preparative High-
Performance Liquid Chromatography (HPLC) using a C18 column.[1]

Spectroscopic Analysis

* NMR Spectroscopy: *H NMR, 13C NMR, COSY, and HSQC spectra were recorded on a
Bruker 300 MHz NMR spectrometer. Samples were dissolved in deuterated chloroform
(CDCIs) with 0.3% tetramethylsilane (TMS) as an internal standard.[1]

e Mass Spectrometry: Electrospray lonization Mass Spectrometry (ESI-MS) was performed
using an Agilent 6120 Single Quadrupole MS system coupled with an Agilent 1260 Infinity
HPLC system.[1]

Signaling Pathways of Neogrifolin

Neogrifolin exerts its biological effects through the modulation of key cellular signaling
pathways, primarily implicated in cancer cell proliferation and survival.

Inhibition of KRAS Expression

Neogrifolin has been shown to suppress the expression of KRAS, a frequently mutated
oncogene in various cancers.[2] The downregulation of KRAS protein levels by Neogrifolin
disrupts downstream signaling cascades that are crucial for tumor growth and survival.
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Neogrifolin's inhibitory effect on KRAS expression.

Induction of Apoptosis via AKT Signaling Inhibition

Neogrifolin induces apoptosis in cancer cells through the intrinsic pathway by inhibiting the
phosphorylation of AKT, a key protein in cell survival signaling.[3] This inhibition leads to a
cascade of events including the release of cytochrome c from the mitochondria and the

activation of caspases.
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Neogrifolin-induced apoptosis through AKT pathway inhibition.

Conclusion

The comprehensive spectroscopic data presented in this guide, including detailed NMR and
MS analyses, provide a solid foundation for the identification and characterization of
Neogrifolin. The outlined experimental protocols offer a practical framewaork for its isolation
and analysis. Furthermore, the elucidation of its inhibitory effects on the KRAS and AKT
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signaling pathways underscores its potential as a valuable lead compound in the development
of novel anti-cancer therapies. This technical guide serves as a critical resource for researchers
and professionals dedicated to advancing the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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